N'-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide

• IUPAC Name: N'-[1-(3,4-dimethylphenyl)pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide
• InChI: InChI=1S/C22H22N6O3/c1-13-5-7-16(9-14(13)2)28-21-17(11-25-28)20(23-12-24-21)26-27-22(29)15-6-8-18(30-3)19(10-15)31-4/h5-12H,1-4H3,(H,27,29)(H,23,24,26)
• InChI Key: GJXVTQNRWHIBMF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N2C3=NC=NC(=C3C=N2)NNC(=O)C4=CC(=C(C=C4)OC)OC)C
• Molecular Formula: C22H22N6O3
• Molecular Weight: 418.4 g/mol

Description

“N’-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide” is a complex organic compound. It contains a pyrazolo[3,4-d]pyrimidine core, which is a fused pyrazole and pyrimidine ring. This core is substituted with a 3,4-dimethylphenyl group and a 3,4-dimethoxybenzohydrazide group.

Synthesis Analysis

The synthesis of similar pyrazolo[3,4-d]pyrimidine derivatives has been reported in the literature. The process typically involves a series of transformations including the hydrolysis of ethyl 5-amino-1H-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1H)-ones, and treatment of the latter with substituted anilines.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the pyrazolo[3,4-d]pyrimidine core, with the 3,4-dimethylphenyl and 3,4-dimethoxybenzohydrazide groups attached at specific positions.

Chemical Reactions Analysis

The chemical reactivity of this compound would be influenced by the functional groups present in its structure. The pyrazolo[3,4-d]pyrimidine core, the phenyl ring, and the hydrazide group could all potentially participate in chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the presence of polar groups, the size and shape of the molecule, and the presence of aromatic rings would all influence its properties.

Scientific Research Applications

Anticancer Properties

The compound exhibits promising anticancer activity due to its ability to interfere with cancer cell growth and proliferation. Researchers have observed its impact on various cancer types, including breast, lung, and colon cancers. .

Antimicrobial Activity

N’-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide displays antimicrobial properties against both Gram-positive and Gram-negative bacteria. .

Anti-Inflammatory Effects

Inflammation plays a crucial role in various diseases. This compound has shown anti-inflammatory effects by modulating inflammatory pathways. .

Antiviral Potential

Researchers have explored its antiviral activity against certain viruses, including herpes simplex virus (HSV) and human immunodeficiency virus (HIV). .

Analgesic and Antipyretic Properties

Preclinical studies suggest that this compound possesses analgesic (pain-relieving) and antipyretic (fever-reducing) effects. .

Neuroprotective Applications

Emerging evidence indicates that N’-[1-(3,4-dimethylphenyl)-1H-pyrazolo[3,4-d]pyrimidin-4-yl]-3,4-dimethoxybenzohydrazide may protect neurons from oxidative stress and neurodegenerative processes. .

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. Given the biological activity of related compounds, it could be of interest in the development of new pharmaceuticals.

Mechanism of Action

Mode of Action

The exact mode of action of this compound is currently unknown due to the lack of specific studies . It is known that pyrazolo[3,4-d]pyrimidin-4-ones, a class of compounds to which this molecule belongs, have been synthesized through a series of transformations including hydrolysis of ethyl 5-amino-1h-pyrazole-4-carboxylates, cyclization of the carboxylic acids thus obtained to pyrazolo[3,4-d][1,3]oxazin-4(1h)-ones, and treatment of the latter with substituted anilines .